Cas no 124249-85-0 (Benzoic acid,4-(decyloxy)-, 4-hydroxyphenyl ester)

• Product Name: Benzoic acid,4-(decyloxy)-, 4-hydroxyphenyl ester
• CAS No: 124249-85-0
• Molecular Formula: C₂₃H₃₀O₄
• Molecular Weight: 370.4819
• CID: 135788
• PubChem ID: 14473752

Benzoic acid,4-(decyloxy)-, 4-hydroxyphenyl ester Properties

Names and Identifiers

• Benzoic acid,4-(decyloxy)-, 4-hydroxyphenyl ester
• (4-hydroxyphenyl) 4-decoxybenzoate
• 4-Hydroxyphenyl 4-(decyloxy)benzoate
• 4-hydroxyphenyl 4'-n-decyloxybenzoate
• YCHRWODBTTZRGA-UHFFFAOYSA-N
• 4-Decyloxy-benzoic acid 4-hydroxy-phenyl ester
• AKOS015911793
• 124249-85-0
• SCHEMBL8750666
• DTXSID20560737

• InChIKey： YCHRWODBTTZRGA-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H30O4/c1-2-3-4-5-6-7-8-9-18-26-21-14-10-19(11-15-21)23(25)27-22-16-12-20(24)13-17-22/h10-17,24H,2-9,18H2,1H3
• SMILES： CCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 370.21400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 13
• Monoisotopic Mass: 370.21440943g/mol
• Heavy Atom Count: 27
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• LogP: 6.13090
• PSA: 55.76000
• Refractive Index: 1.541
• Boiling Point: 521.4°C at 760 mmHg
• Flash Point: 174.4°C
• Density: 1.077